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Compound of Interest

Compound Name: Morpholine oleate

Cat. No.: B093700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

morpholine oleate, a versatile oleochemical with applications in various scientific and

industrial fields, including as a corrosion inhibitor and surfactant. This document details a

standard laboratory synthesis protocol, purification techniques, and comprehensive

characterization methods.

Synthesis of Morpholine Oleate
Morpholine oleate is synthesized via an acid-base neutralization reaction between morpholine

and oleic acid. The reaction involves the protonation of the nitrogen atom in the morpholine ring

by the carboxylic acid group of oleic acid, forming an ammonium carboxylate salt.

Experimental Protocol: Laboratory Scale
This protocol describes the synthesis of morpholine oleate on a laboratory scale.

Materials:

Oleic Acid (C₁₈H₃₄O₂, M.W. 282.47 g/mol )

Morpholine (C₄H₉NO, M.W. 87.12 g/mol )

Anhydrous Toluene
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Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Procedure:

In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve oleic acid (e.g., 28.25 g, 0.1 mol) in 100 mL of anhydrous toluene.

While stirring, slowly add an equimolar amount of morpholine (e.g., 8.71 g, 0.1 mol) to the

solution. The reaction is exothermic.

Heat the reaction mixture to 110°C and maintain a gentle reflux for 4-6 hours to ensure the

reaction goes to completion.[1]

After the reaction period, allow the mixture to cool to room temperature.

Remove the toluene solvent using a rotary evaporator under reduced pressure.

The resulting crude morpholine oleate can be further purified.

Purification
To achieve high purity, the crude morpholine oleate can be purified using one of the following

methods:

Vacuum Distillation: This method is effective for removing any remaining volatile impurities.

[1]

Vacuum Drying: To remove residual water and solvent, the product can be dried under

vacuum.[1]

Liquid-Liquid Extraction: This technique can separate the product from unreacted starting

materials using a system of immiscible solvents.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b093700
https://www.benchchem.com/product/b093700?utm_src=pdf-body
https://www.benchchem.com/product/b093700?utm_src=pdf-body
https://www.benchchem.com/product/b093700
https://www.benchchem.com/product/b093700
https://www.benchchem.com/product/b093700
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Reactants:
Morpholine & Oleic Acid

Mixing and Reaction
(110°C, 4-6h)

Solvent:
Anhydrous Toluene

Cooling Solvent Removal
(Rotary Evaporation) Crude Morpholine Oleate Purification

(e.g., Vacuum Distillation) Pure Morpholine Oleate

Micelle Formation in Water

Oil Droplet

Water Phase

 Hydrophilic Head

Morpholinium
(Hydrophilic)

Oleate Chain
(Hydrophobic)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b093700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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